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Compound of Interest

Compound Name: tert-Butyldimethylsilanol

Cat. No.: B101206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

tert-Butyldimethylsilanol (TBDMSOH), a versatile organosilicon compound. This document

includes key physical constants, detailed experimental protocols for their determination, and a
summary of its applications in research and development.

Core Physical and Chemical Properties

tert-Butyldimethylsilanol is a colorless, flammable liquid with a mild camphor-like odor.[1] It is
a key intermediate in the synthesis of silicone polymers and is widely used as a silylating agent
to protect hydroxyl groups in organic synthesis.[2][3][4] Its stability and ease of handling make
it a valuable reagent in both laboratory and industrial settings.[2]

Identification and Structure
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Identifier

Value

Chemical Name

tert-Butyldimethylsilanol

Synonyms

(tert-Butyl)dimethylsilanol, Butyldimethylsilanol,
TBDMS-OH, TBSOH[2][5]

CAS Number

18173-64-3[2][5][6][7][8]

Molecular Formula

CeH160Si[2][7][8]

Molecular Weight 132.28 g/mol [2][5][6][7][8]

SMILES CC(C)(C)--INVALID-LINK--(C)O[6][8]

InChl 1S/C6H160Si/c1-6(2,3)8(4,5)7/h7H,1-5H3[6]
InChiKey FGWRMMTYIZKYMA-UHFFFAQY SA-N[6]

Physical Constants

Property Value

Appearance Colorless clear liquid[2][5]
Density 0.84 g/mL at 25 °C[3][5][6][9]
Boiling Point 139 °C at 739 mmHg[3][5][6][9]
Melting Point 18 °C[10]

Flash Point 45 °C (113 °F) - closed cup[6][9]

Refractive Index

n20/D 1.424[3][5][6][9]

Vapor Pressure

0.0165 mmHg at 25 °C[10]

pKa

15.37 + 0.53 (Predicted)[11]

Solubility

Soluble in methanol, DMSO, and benzene.[4]

[12] Insoluble in water.[1]

Safety and Handling
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tert-Butyldimethylsilanol is a flammable liquid and vapor.[9][13] It causes skin and serious
eye irritation and may cause respiratory irritation.[9][13]

GHS Hazard Statements: H226, H315, H319, H335[6][9]

Precautionary Statements: P210, P233, P240, P241, P261, P303+P361+P353,
P305+P351+P338[6][9]

Proper personal protective equipment (PPE), including eye shields, face shields, and gloves,
should be worn when handling this chemical.[6] It should be stored in a cool, well-ventilated
place away from heat and open flames.[1]

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of
tert-Butyldimethylsilanol.

Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating mantle)

o Beaker

Procedure:

e Add a small amount of tert-Butyldimethylsilanol to the test tube.

e Place the capillary tube, with its open end down, into the test tube.
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Attach the test tube to a thermometer and immerse it in a heating bath.

Heat the bath slowly and observe the capillary tube.

A steady stream of bubbles will emerge from the capillary tube as the liquid is heated.

The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube upon cooling.

Determination of Density

Objective: To determine the mass per unit volume of the liquid.
Apparatus:

e Pycnometer (a small glass flask with a precise volume)

e Analytical balance

o Water bath with temperature control

Procedure:

e Clean and dry the pycnometer and determine its mass.

« Fill the pycnometer with tert-Butyldimethylsilanol and place it in a water bath at a constant
temperature (e.g., 25 °C) to allow for thermal equilibrium.

e Remove the pycnometer from the bath, dry the outside, and measure its mass.

e The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index

Objective: To measure the extent to which light is bent when it passes through the liquid.
Apparatus:

o Abbe refractometer
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o Constant temperature water bath

Procedure:

o Calibrate the refractometer using a standard sample with a known refractive index.
» Place a few drops of tert-Butyldimethylsilanol onto the prism of the refractometer.

o Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

e Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered.

¢ Read the refractive index from the scale.

Applications and Visualization

tert-Butyldimethylsilanol is a versatile reagent with several important applications in organic
chemistry.[2] Its primary use is as a silylating agent for the protection of hydroxyl groups.[3][4]
This is a crucial step in multi-step syntheses to prevent unwanted side reactions of the alcohol
functionality.

The following diagram illustrates the general workflow for the protection of an alcohol using tert-
Butyldimethylsilyl chloride (TBDMSCI), which can be synthesized from tert-
Butyldimethylsilanol.
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Workflow for Alcohol Protection using a TBDMS Group

Alcohol (R-OH) tert-Butyldimethylsilyl Chloride (TBDMSCI) Base (e.g., Imidazole)

rotection

Further Synthetic Steps

Deprotectio e.o BA

eprotection

Original Alcohol (R-OH)

Click to download full resolution via product page

Caption: General workflow for the protection and deprotection of an alcohol using a tert-
butyldimethylsilyl (TBDMS) group.

This compound also serves as an intermediate in the production of silicone polymers,
adhesives, and sealants, where it contributes to enhanced adhesion and durability.[2]
Furthermore, it is utilized in surface modification to create hydrophobic surfaces.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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